Cas no 7423-92-9 (L-o-Tyrosine)

L-o-Tyrosine structure
L-o-Tyrosine structure
Product Name:L-o-Tyrosine
CAS No:7423-92-9
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD28986155
CID:47423
PubChem ID:6950574
Update Time:2025-07-30

L-o-Tyrosine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(2-hydroxyphenyl)propanoic acid
    • L-o-Tyrosine
    • (-)-O-TYROSINE
    • 2-hydroxy-3-phenyl-L-alanine
    • 2-Hydroxy-L-Phenylalanine
    • L-2-Hydroxyphenylalanine
    • L-Phe(2-OH)-OH
    • (2S)-2-amino-2-hydroxy-3-phenylpropanoic acid
    • 2-amino-3-(2-hydroxyphenyl)propanoic acid
    • L-o-Hydroxyphenylalanine
    • L-Phe(2-OH)-OH 2-Hydroxy-L-Phenylalanine
    • L-3-(o-hydroxyphenyl)alanine
    • L-O-TYR
    • SCHEMBL752534
    • CHEBI:91037
    • (S)-2-Amino-3-(2-hydroxyphenyl)propanoicacid
    • L-2-tyrosine
    • A865929
    • Q27163034
    • EN300-1697286
    • AKOS006277334
    • 7423-92-9
    • AM83351
    • I10720
    • DTXSID50995710
    • L-2-Tyr
    • L-ortho-tyrosine
    • WRFPVMFCRNYQNR-ZETCQYMHSA-N
    • MFCD01632033
    • L-3-(2-Hydroxyphenyl)alanine
    • CS-0317215
    • o-Hydroxyphenylalanin
    • (2S)-2-amino-3-(2-hydroxyphenyl)propanoic acid
    • 709-16-0
    • Phenylalanine, 2-hydroxy-
    • MDL: MFCD28986155
    • Inchi: 1S/C9H11NO3/c10-7(9(12)13)5-6-3-1-2-4-8(6)11/h1-4,7,11H,5,10H2,(H,12,13)/t7-/m0/s1
    • InChI Key: WRFPVMFCRNYQNR-ZETCQYMHSA-N
    • SMILES: OC1C=CC=CC=1C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 181.07400
  • Monoisotopic Mass: 181.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6A^2
  • XLogP3: -1.8

Experimental Properties

  • Density: 1.345
  • Melting Point: 256°C dec.
  • Boiling Point: 349.8°Cat760mmHg
  • Flash Point: 165.3°C
  • Refractive Index: 1.614
  • PSA: 83.55000
  • LogP: 0.66130
  • Vapor Pressure: Not available

L-o-Tyrosine Security Information

L-o-Tyrosine Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-o-Tyrosine Pricemore >>

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abcr
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abcr
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